Nanofluid is a novel heat transfer fluid prepared by suspending high thermal conductivity nano-sized particles in conventional fluids (water, engine oil and ethylene glycol). Thermo-physical properties (Thermal conductivity, dynamic viscosity and specific heat) and turbulent heat transfer performance of Aviation Turbine Fuel (ATF) based Multiwall Carbon Nanotube (MWCNT) nanofluid are investigated experimentally for particle volume concentrations of 0–1% and at mean fluid temperatures of 30οC and 50οC for a potential regenerative heat transfer application in semi-cryogenic liquid propellant rocket engine. The experimental results show that the heat transfer coefficient of the nanofluid increases with particle volume concentration, with a maximum enhancement at 1% particle volume concentration of approximately 23% and 50% observed at 30οC and 50οC respectively. Two different numerical modelling approaches (a single phase fluid model with enhanced thermo-physical properties and an Eulerian-Lagrangian model called the “discrete phase model”) are employed to simulate the experimental conditions. The predictions from both numerical modelling approaches are found to compare reasonably well with the experimental data. The enhanced heat transfer performance is expressed on an equal power penalty basis to clearely show the advantage of the nanofluid.

Entropy production theory based on the second law of thermodynamics was introduced for evaluating the flow field inside the turbo air classifier. The three new types of rotor cage with the wedge blades, the inverted wedge blades and the spindle blades were designed, and the flow field and the classification performance of the classifiers were investigated. The results show that, compared to the rectangular blades, the productions of total entropy, turbulent entropy and wall entropy of the wedge blades are reduced by 17.3%, 25.86% and 3.34%, respectively. The corresponding effective airflow area increases by 7.5%, and the residence time of 5 μm particle is shorten by 16%. The classifier with the wedge blades has smaller cut size and higher classifying sharpness. The results validate that the turbulent entropy generation can be an indicator for monitoring the overall flow field and the classifiers’ performance.

In many particulate processes suspensions need to be handled. Hydrodynamic forces in presence of a liquid as a surrounding continuum medium can significantly affect the particle collision behaviour. When particles approach a wall, lubrication force can become dominant with decreasing distance. This force was described analytically by different authors for a smooth flat wall. Roughness was found to be an important factor in this context, but the mechanisms are still not fully understood. In this work, the effects of topology on the lubrication force were studied using a regular prismatic micro-structured titanium surface produced by micro-milling. A nanoindentation setup was modified for the direct measurement of this force during the particle approach to polished and micro-structured surfaces in liquid. For a more detailed insight on the behaviour of the fluid in the decreasing gap between particle and surface microstructure, resolved computational fluid dynamics (CFD) simulations were performed using an overset mesh method. The comparison of simulation results with nanoindentation tests and analytical solution showed a good agreement. The effects of structure size and particle contact location at various approaching velocities on the lubrication force were investigated.

p–n heterojunction composites with high-charge-transfer efficiency have attracted considerable attention owing to their unique structure and interface interactions. Herein, a novel Z-scheme Cu2O/SrBi4Ti4O15 p–n heterojunction was successfully constructed using the microwave hydrothermal method for DOC removal under visible light irradiation. The structure, composition, and photoelectric chemical properties of Cu2O/SrBi4Ti4O15 nanocomposites were studied. The composites exhibited high photocatalytic activity for DOC, and 92.2% of DOC was decomposed within 60 min, which is 9.2 and 5.2 times higher than those of original Cu2O and SrBi4Ti4O15, respectively. The extraordinary degradation performance can be attributed to the formation of Z-scheme heterostructure. On the one hand, a unique interface structure can significantly enhance the number of active sites on the catalyst surface. On the other hand, Z-scheme heterostructure can accelerate generation and migration of the photoinduced carriers. Furthermore, the effects of operational parameters such as catalyst dosage, initial concentration, inorganic salts, and water sources, were investigated. Finally, a photodegradation mechanism of Z-scheme Cu2O/SrBi4Ti4O15 p–n heterojunction for DOC was proposed.

Titanium powder is easily oxidized in the forming and sintering process due to its active chemistry. In this study, a passivation coating is formed on Ti powder surface via SnCl4-Ti gas–solid fluidization reaction using fluidized bed. It is found that at 200–350 ℃, Ti-Sn-Cl-O passivation layer is formed on Ti powder surface on account of the reaction among SnCl4, oxide film on powder surface, and Ti matrix. Upon further increasing the temperature to above 500℃, deoxygenation reaction occurs accompanied by the formation of gaseous TiClm and TiOxCly escaping from Ti powder matrix, resulting in the decreasing of surface oxygen content. Besides, elemental Sn and Ti-Sn compounds are formed on Ti powder surface, and part of Sn is diffused into titanium matrix. The passivation behavior is mainly consisted of oxygen film destruction and oxygen removal with the fluidization temperature increasing. Overall, the suitable temperature is about 350℃ to form a passivation coating on Ti powder surface, which can achieve oxidation isolation and deoxygenation in subsequent forming and sintering process.

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The immersed edge-based smoothed finite element method (IES-FEM) is proposed for the study of elastic collision particulate flow. Particle collision becomes more realistic by using the penalty function and the hyperelastic constitutive model. The effects of grid resolution and Reynolds numbers on particle terminal velocity and drag coefficient are discussed to verify the calculation accuracy and stability. Single-particle collisions with the bottom and side walls are analyzed and experimentally verified. Results show that the calculation error of IES-FEM is less than 0.6% when the fluid grid size is 0.5 times the particle mesh size and the time step is 10–4 s. Particle drag coefficient and flow characteristics agree well with the published models and experiment results. To demonstrate the capabilities of IES-FEM in complex elastic particle systems, the collision and rebound of multiple particles are determined, including the drafting–kissing–tumbling of two circular particles; the chase, collision, and deformation of rectangular particles; and the repeated formation and separation of particle clusters. This work extends the application of IES-FEM in particle-resolved direct numerical simulation methods, which will provide an optional tool for future elastic blood cell flow and collision.

This study presented a controlled oxygen vacancy formation on stabilization of tetragonal zirconia particles via a nonthermal atmospheric pressure plasma jet (APPJ) with varying the supplied power. The characteristic analyses based on X-ray diffraction, field emission scanning electron microscopy, high-resolution transmission electron microscopy (HR-TEM), Raman, ultraviolet–visible spectroscopy, and ultraviolet photoemission spectroscopy confirm the existence of oxygen vacancies in tetragonal zirconia particles. Production of oxygen vacancies in the prepared zirconia powder is related to the presence of surface defects by observing HR-TEM and further decreases the bandgap as indicated by optical characterization. Thus, it can be anticipated that the research of defect engineering is a promising way to improve the optoelectronic and photocatalytic performance of oxide material via the APPJ method.

Sodium lignosulfonate (SL) is a powder-like by-product of the pulp and paper industry derived from lignocellulosic biomass. SL can potentially be a low-cost and highly efficient binder for the pelletization of iron ore powder in the ironmaking industry because it is a natural polymer compound containing multiple functional groups, such as hydroxyl, carboxyl, and sulfonic acid. In this paper, the strong organic binder, namely SL, was used to enhance the compressive strength of the limonite pellet, which is required to reduce VOC emission during the iron-making process. The limonite pellets' pellet size variation and compressive strength prepared with SL-based binders were studied at a temperature range from 900 °C −1100 °C. Experimental results showed that the compressive strength of the preheated pellets was the highest at a preheating temperature of 1100 °C, reaching 342.55 N/P which is qualified for the subsequent iron-making process. These experimental results provide essential references for optimizing the preparation of limonite pellets with SL-based binders. Furthermore, this study employed artificial neural networks to process experimental data and generate predicted values for corresponding experimental conditions. The predicted results closely matched the observed values, further assisting enterprises in accelerating their digitization and automation processes.

Vertical stirred mills have become increasingly popular in size reduction operations in the fine and ultrafine range, being normally used in industry in continuous operation. The present work describes the application of a mechanistic mill modeling approach based on the population balance (PBM) to describe the performance of a pilot-scale gravity-induced continuous stirred mill using 6 mm steel grinding media. At first, DEM and coupled DEM-CFD were compared in simulation of the mill, clearly demonstrating the significant effect of incorporating explicitly the fluid flow in describing the motion of the grinding media. The work then uses data from the stirred mill grinding calcite in multiple passes for model calibration and validation, besides breakage parameters from previous studies. It shows that the population balance-based mechanistic mill model predictions vary depending on the number of mixers-in-series used to predict product size, but that are capable of describing very well the milling operation considering the mill as three perfectly mixed grinding zones in series.